Cas no 134821-21-9 (3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione)
134821-21-9 structure
Product Name:3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione
CAS No:134821-21-9
MF:C11H11NOS2
MW:237.341140031815
MDL:MFCD03545921
CID:1243356
PubChem ID:783805
Update Time:2025-04-20
3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolidinethione, 3-(4-methylbenzoyl)-
- 3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione
- (4-methylphenyl)-(2-sulfanylidene-1,3-thiazolidin-3-yl)methanone
- HMS1614D21
- SMR000285663
- CCG-113598
- HMS2649P12
- MLS000692953
- 134821-21-9
- (2-Thioxothiazolidin-3-yl)(p-tolyl)methanone
- EU-0047097
- CHEMBL1542344
- STL466213
- (4-methylphenyl)(2-thioxo-1,3-thiazolidin-3-yl)methanone
- p-tolyl-(2-thioxothiazolidin-3-yl)methanone
- (2-Thioxo-thiazolidin-3-yl)-p-tolyl-methanone
- AKOS000530352
- EN300-302628
- NS-03248
- CS-0355916
- SCHEMBL10047911
-
- MDL: MFCD03545921
- Inchi: 1S/C11H11NOS2/c1-8-2-4-9(5-3-8)10(13)12-6-7-15-11(12)14/h2-5H,6-7H2,1H3
- InChI Key: KXWQVHWLUHGXAV-UHFFFAOYSA-N
- SMILES: S1C(N(C(C2C=CC(C)=CC=2)=O)CC1)=S
Computed Properties
- Exact Mass: 237.02833
- Monoisotopic Mass: 237.02820632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 77.7Ų
Experimental Properties
- PSA: 20.31
3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426586-50mg |
(2-Thioxothiazolidin-3-yl)(p-tolyl)methanone |
134821-21-9 | 95% | 50mg |
¥1915 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426586-100mg |
(2-Thioxothiazolidin-3-yl)(p-tolyl)methanone |
134821-21-9 | 95% | 100mg |
¥2842 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426586-250mg |
(2-Thioxothiazolidin-3-yl)(p-tolyl)methanone |
134821-21-9 | 95% | 250mg |
¥4082 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426586-500mg |
(2-Thioxothiazolidin-3-yl)(p-tolyl)methanone |
134821-21-9 | 95% | 500mg |
¥7811 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426586-1g |
(2-Thioxothiazolidin-3-yl)(p-tolyl)methanone |
134821-21-9 | 95% | 1g |
¥10432 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426586-2.5g |
(2-Thioxothiazolidin-3-yl)(p-tolyl)methanone |
134821-21-9 | 95% | 2.5g |
¥20412 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426586-5g |
(2-Thioxothiazolidin-3-yl)(p-tolyl)methanone |
134821-21-9 | 95% | 5g |
¥28051 | 2023-02-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01038628-1g |
3-(4-Methylbenzoyl)-1,3-thiazolidine-2-thione |
134821-21-9 | 95% | 1g |
¥2240.0 | 2023-02-27 | |
| Enamine | EN300-302628-0.05g |
3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione |
134821-21-9 | 0.05g |
$76.0 | 2023-09-06 | ||
| Enamine | EN300-302628-0.1g |
3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione |
134821-21-9 | 0.1g |
$113.0 | 2023-09-06 |
3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
134821-21-9 (3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione) Related Products
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- 10574-69-3(3-Benzyl-2-sulfanylidene-1,3-thiazolidin-4-one)
- 134821-23-1(3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione)
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- 6287-87-2(Carbamodithioic acid,benzoyl-, ethyl ester (9CI))
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- 65439-57-8(2-Thiazolidinethione, 3-(4-chlorobenzoyl)-)
- 70326-37-3(3-Benzoylthiazolidine-2-thione)
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